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Abstract
Vat Green 3, also known as C.I. Vat Green 3 and Vat Olive Green B, is a synthetic

anthraquinone-based vat dye that has been a significant colorant in the textile industry since its

development in the early 20th century.[1] This technical guide provides a comprehensive

overview of the historical development, synthesis, and physicochemical properties of Vat
Green 3. Detailed experimental protocols for its synthesis, based on established industrial

processes, are presented. Furthermore, this document explores the broader context of

anthraquinone derivatives in medicinal chemistry, specifically their role as topoisomerase

inhibitors, to provide relevant insights for drug development professionals.

Introduction
Vat dyes are a class of water-insoluble dyes that are applied to fibers in a reduced, soluble

form (leuco form) and then oxidized to their insoluble, colored state within the fiber, resulting in

excellent fastness properties. Vat Green 3 is a prominent member of this class, valued for its

deep olive green hue and high stability.[2] Its molecular structure, a complex fused-ring system

derived from anthraquinone, is responsible for its color and robust chemical properties. While

its primary application is in the dyeing of cellulosic fibers like cotton, the core anthraquinone

scaffold is a privileged structure in medicinal chemistry, with numerous derivatives being

investigated and used as anticancer agents.[3]
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Historical Development
The synthesis of Vat Green 3 emerged from the extensive research into anthraquinone-based

dyes in the early 20th century, following the pioneering work of German chemists such as

Rudolf Gattermann and Carl Duisberg. The development of vat dyes was a significant

advancement in the textile industry, offering superior colorfastness compared to earlier dyes.

While the exact year of its first synthesis is not well-documented, it became an important

commercial product for dyeing cotton and other cellulosic fibers due to its excellent resistance

to light and washing.[4]

Physicochemical Properties
Vat Green 3 is a dark gray-green powder with the chemical formula C₃₁H₁₅NO₃ and a

molecular weight of 449.46 g/mol .[5] It is insoluble in water and ethanol but soluble in pyridine.

[2][6] In concentrated sulfuric acid, it exhibits a bright yellow-green color, which turns to olive

green upon dilution.[2] The reduced leuco form of the dye is dark blue in an alkaline solution

and dark brown in an acidic solution.[6]

Property Value

Molecular Formula C₃₁H₁₅NO₃

Molecular Weight 449.46 g/mol

CAS Number 3271-76-9

C.I. Number 69500

Appearance Dark gray-green powder

Solubility
Insoluble in water and ethanol; Soluble in

pyridine

Synthesis of Vat Green 3
The synthesis of Vat Green 3 is a multi-step process that begins with the bromination of

benzanthrone, followed by an Ullmann condensation with 1-aminoanthraquinone, and finally,

an alkali-promoted cyclization to yield the final dye.
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Synthesis Workflow

Step 1: Bromination

Step 2: Condensation

Step 3: Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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